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Compound of Interest

Compound Name: (4-(Pyridin-3-yl)phenyl)methanol

Cat. No.: B1301836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(4-(Pyridin-3-yl)phenyl)methanol is a biaryl compound of significant interest in medicinal

chemistry and materials science. Its structure, featuring a pyridine ring linked to a benzyl

alcohol moiety, makes it a valuable synthetic intermediate for the development of novel

therapeutic agents and functional materials. This technical guide provides a comprehensive

overview of its chemical identity, physicochemical properties, a detailed experimental protocol

for its synthesis via a Suzuki-Miyaura coupling reaction, and a visualization of the reaction

mechanism.

Chemical Identity and Synonyms
The nomenclature and various identifiers for (4-(Pyridin-3-yl)phenyl)methanol are crucial for

accurate documentation and database searches.

IUPAC Name: (4-pyridin-3-ylphenyl)methanol[1]

Synonyms:

(4-PYRID-3-YLPHENYL)METHANOL[1]

[4-(pyridin-3-yl)phenyl]methanol[1]
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4-(Pyridin-3-yl)benzyl alcohol

Physicochemical Properties
A summary of the key quantitative data for (4-(Pyridin-3-yl)phenyl)methanol is presented in

the table below. These properties are essential for its handling, characterization, and

application in further chemical synthesis.

Property Value Source

Molecular Formula C₁₂H₁₁NO PubChem[1]

Molecular Weight 185.22 g/mol PubChem[1]

CAS Number 217189-04-3 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 2 PubChem

Exact Mass 185.084063974 Da PubChem[1]

Topological Polar Surface Area 33.1 Å² PubChem[1]

Heavy Atom Count 14 PubChem

Experimental Protocols: Synthesis via Suzuki-
Miyaura Coupling
The Suzuki-Miyaura cross-coupling reaction is a robust and widely used method for the

formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds like (4-
(Pyridin-3-yl)phenyl)methanol. This protocol describes a general procedure for its synthesis

from 3-bromopyridine and (4-(hydroxymethyl)phenyl)boronic acid.

Reaction Scheme:

Materials and Reagents:
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3-Bromopyridine

(4-(Hydroxymethyl)phenyl)boronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Sodium carbonate (Na₂CO₃)

1,4-Dioxane

Water (degassed)

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Magnesium sulfate (MgSO₄)

Nitrogen gas (inert atmosphere)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:
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Reaction Setup: To a round-bottom flask, add 3-bromopyridine (1.0 eq), (4-

(hydroxymethyl)phenyl)boronic acid (1.2 eq), sodium carbonate (2.5 eq), palladium(II)

acetate (0.02 eq), and triphenylphosphine (0.08 eq).

Solvent Addition: Add a 3:1 mixture of 1,4-dioxane and degassed water to the flask.

Inert Atmosphere: Purge the reaction mixture with nitrogen gas for 15-20 minutes to ensure

an inert atmosphere.

Reaction: Heat the mixture to reflux (approximately 90-100 °C) with vigorous stirring. Monitor

the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete

within 12-24 hours.

Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with

ethyl acetate and water.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and

extract the aqueous layer twice more with ethyl acetate.

Washing: Combine the organic layers and wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure (4-
(Pyridin-3-yl)phenyl)methanol.

Reaction Mechanism: Suzuki-Miyaura Coupling
The catalytic cycle of the Suzuki-Miyaura coupling is a well-established mechanism involving a

palladium catalyst. The key steps are oxidative addition, transmetalation, and reductive

elimination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (4-(Pyridin-3-yl)phenyl)methanol | C12H11NO | CID 1515243 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to (4-(Pyridin-3-
yl)phenyl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301836#4-pyridin-3-yl-phenyl-methanol-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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